5-[(4-methyl-1-piperazinyl)methyl]-7-nitro-8-quinolinol

• IUPAC Name: 5-[(4-methylpiperazin-1-yl)methyl]-7-nitroquinolin-8-ol
• InChI: InChI=1S/C15H18N4O3/c1-17-5-7-18(8-6-17)10-11-9-13(19(21)22)15(20)14-12(11)3-2-4-16-14/h2-4,9,20H,5-8,10H2,1H3
• InChI Key: XINYXKZURGSBSY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC(=C(C3=C2C=CC=N3)O)[N+](=O)[O-]
• Molecular Formula: C15H18N4O3
• Molecular Weight: 302.33 g/mol

Description

5-[(4-methyl-1-piperazinyl)methyl]-7-nitro-8-quinolinol, also known as MNQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNQ is a fluorescent dye that can be used to label and track biological molecules in vitro and in vivo.

Scientific Research Applications

Antimicrobial Activity

5-[(4-methyl-1-piperazinyl)methyl]-7-nitro-8-quinolinol has been explored for its antimicrobial properties. Research has indicated its efficacy in synthesizing novel antibacterial agents. For example, derivatives of piperazinylquinolones, which include structures similar to this compound, have shown potential against a variety of bacterial species, including Bacillus subtilis, E. coli, Staphylococcus aureus, Pseudomonas aeruginosa, and Klebsiella pneumonia. These findings suggest a promising application in developing new antibacterial therapies to combat resistant bacterial strains (Emami et al., 2013).

Antifungal and Antiparasitic Potential

The compound's derivatives have been assessed for antifungal activity, highlighting its potential in antifungal applications. For instance, modifications of the quinolinol structure have demonstrated fungitoxic effects against various fungi, suggesting its utility in developing antifungal agents (Gershon et al., 1972). Furthermore, hybrid molecules derived from antiparasitic precursors, including structures akin to this compound, have shown significant antiamoebic and antigiardial activities, presenting a novel approach for treating parasitic infections (Saadeh et al., 2009).

Potential in Neuropharmacology

Although explicit studies on this compound in neuropharmacology were not found, similar piperazinyl quinolines have been investigated for their effects on serotonin metabolism, suggesting potential applications in the development of drugs for neurological and psychiatric disorders. For instance, quipazine, a related compound, has been studied for its effects on serotonin receptors, indicating the potential of piperazinyl quinolines in this area (Fuller et al., 1976).